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Compound Name: IKs124

Cat. No.: B15571290

Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction: IKs124, also known as CHIR-124, is a potent and highly selective small-molecule

inhibitor of Checkpoint Kinase 1 (Chk1).[1][2] Chk1 is a critical serine/threonine kinase that

plays a central role in the DNA damage response (DDR), particularly in regulating the S and

G2-M cell cycle checkpoints.[1][3][4] In response to DNA damage, Chk1 is activated and

phosphorylates downstream targets, such as the Cdc25 phosphatase family, leading to their

inactivation and subsequent cell cycle arrest. This arrest allows time for DNA repair before the

cell enters mitosis.

Many cancer cells have a defective G1 checkpoint, often due to p53 mutations, making them

heavily reliant on the G2-M checkpoint for survival after DNA damage induced by

chemotherapy or radiation. By inhibiting Chk1, IKs124 abrogates the G2-M checkpoint, forcing

cancer cells with damaged DNA to prematurely enter mitosis. This leads to a phenomenon

known as mitotic catastrophe and subsequent apoptosis, thereby potentiating the cytotoxic

effects of DNA-damaging agents. These notes provide an overview of IKs124's properties and

detailed protocols for its application in G2-M checkpoint abrogation studies.
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The following tables summarize the key quantitative parameters of IKs124 (CHIR-124) from in

vitro and cellular assays.

Table 1: In Vitro Kinase Inhibitory Activity

Target Kinase IC50 (nM)
Selectivity vs.
Other Kinases

Reference

Chk1 0.3 >2,000-fold vs. Chk2

Chk1 0.3
500- to 5,000-fold vs.

CDK2/4 and Cdc2

PDGFR 6.6 -

FLT3 5.8 -

Table 2: Cellular Activity and Combination Effects
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Cell Line Assay Type
Combinatio
n Agent

IKs124
(CHIR-124)
Concentrati
on

Key
Findings

Reference

MDA-MD-435

(Breast)
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EC50 = 80

nM

Single-agent

cytotoxicity

MDA-MD-435

(Breast)

Cell Cycle

Analysis

SN-38 (20

nM)
100 nM

Abrogates

SN-38-

induced S

and G2-M

arrest

MDA-MD-435

(Breast)
Apoptosis

SN-38 (20

nM)

Increasing

concentration

s

Potentiates

apoptosis

post SN-38

treatment

HCT116

(Colon)

Clonogenic

Survival

Ionizing

Radiation (IR)
Not specified

Radiosensitiz

es both p53-

WT and

p53-/- cells

HCT116

p53-/- (Colon)
Mitotic Index

Ionizing

Radiation (IR)
Not specified

Dramatically

increases

mitotic entry

post-IR

Signaling Pathway and Experimental Workflow
The following diagrams illustrate the mechanism of action of IKs124 and a typical experimental

workflow for studying G2-M checkpoint abrogation.
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Downstream Assays
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(e.g., p53-deficient)
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(e.g., 20 nM SN-38 for 24h)
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(e.g., 100 nM for 24h)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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